molecular formula C15H14N2O3 B8716050 {4-[(Anilinocarbonyl)amino]phenyl}acetic acid

{4-[(Anilinocarbonyl)amino]phenyl}acetic acid

Cat. No.: B8716050
M. Wt: 270.28 g/mol
InChI Key: RUSLWOBOKXLMRG-UHFFFAOYSA-N
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Description

{4-[(Anilinocarbonyl)amino]phenyl}acetic acid is a useful research compound. Its molecular formula is C15H14N2O3 and its molecular weight is 270.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H14N2O3

Molecular Weight

270.28 g/mol

IUPAC Name

2-[4-(phenylcarbamoylamino)phenyl]acetic acid

InChI

InChI=1S/C15H14N2O3/c18-14(19)10-11-6-8-13(9-7-11)17-15(20)16-12-4-2-1-3-5-12/h1-9H,10H2,(H,18,19)(H2,16,17,20)

InChI Key

RUSLWOBOKXLMRG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)CC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of ethyl 4-(N′-phenylureido)phenylacetate (9.64 g, 32.3 mmol) in THF (80 ml) was added 0.5 N NaOH (80 ml) and the reaction mixture was heated under reflux for 5 hr. After cooled to room temperature, the mixture was poured into ice-1 N HCl. The resulting precipitate was collected under a reduced pressure and the crude solid was recrystallized from MEOH—CHCl3 to give 4-(N′-phenylureido)phenylacetic acid (8.14 g, 93%) as a white crystalline powder. MS (FAB) m/z 271 (M++1); Anal. Calcd for C15H14N2O3: C, 66.66; H, 5.22; N, 10.36. Found: C, 66.45; H, 5.22; N, 10.30.
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Synthesis routes and methods II

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Synthesis routes and methods III

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4-Phenylureidophenylacetic acid was prepared using procedure C with 4-amino-phenylacetic acid and phenyl isocyanate: 1H NMR (CD3SOCD3, 300 MHz, ppm) 8.72-8.64 (m, 2H), 7.44 (d, 2H), 7.36 (d, 2H), 7.28 (d, 2H), 7.16 (d, 2H), 6.96 (t, 1H), 3.52 (s, 2H); m/z 272.
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